molecular formula C16H30O B1615262 Cyclohexadecanone CAS No. 2550-52-9

Cyclohexadecanone

Cat. No. B1615262
CAS RN: 2550-52-9
M. Wt: 238.41 g/mol
InChI Key: LXJDKGYSHYYKFJ-UHFFFAOYSA-N
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Description

Cyclohexadecanone is a useful research compound. Its molecular formula is C16H30O and its molecular weight is 238.41 g/mol. The purity is usually 95%.
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properties

CAS RN

2550-52-9

Product Name

Cyclohexadecanone

Molecular Formula

C16H30O

Molecular Weight

238.41 g/mol

IUPAC Name

cyclohexadecanone

InChI

InChI=1S/C16H30O/c17-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-16/h1-15H2

InChI Key

LXJDKGYSHYYKFJ-UHFFFAOYSA-N

SMILES

C1CCCCCCCC(=O)CCCCCCC1

Canonical SMILES

C1CCCCCCCC(=O)CCCCCCC1

Other CAS RN

2550-52-9

Origin of Product

United States

Synthesis routes and methods

Procedure details

10.5 g of epoxy-cyclohexadecane, 10 g of N,N-dimethyl ethylene urea and 0.5 g of lithium chloride were stirred at 200° C. for 6 hours. With a 100% conversion, a 98.5% yield of cyclohexadecanone was obtained.
Name
epoxy-cyclohexadecane
Quantity
10.5 g
Type
reactant
Reaction Step One
[Compound]
Name
N,N-dimethyl ethylene urea
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Yield
98.5%

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